Pyrrolo[3,4-b]-1,4-oxazine, octahydro-, cis-

• CAS RN: 138027-03-9
• Molecular Formula: C6H12N2O
• Molecular Weight: 128.17 g/mol
• IUPAC Name: (4aR,7aS)-2,3,4,4a,5,6,7,7a-octahydropyrrolo[3,4-b][1,4]oxazine
• InChI: InChI=1S/C6H12N2O/c1-2-9-6-4-7-3-5(6)8-1/h5-8H,1-4H2/t5-,6+/m1/s1
• InChI Key: UMIZTIYZNFUATK-RITPCOANSA-N
• Isomeric SMILES: C1CO[C@H]2CNC[C@H]2N1
• Canonical SMILES: C1COC2CNCC2N1

Description

“Pyrrolo[3,4-b]-1,4-oxazine, octahydro-, cis-” is a type of heterocyclic compound. It is an important intermediate for the synthesis of various derivatives. It is also known as “cis-Octahydro-1H-pyrrolo[3,4-b]pyridine” and has the molecular formula C7H14N2.

Synthesis Analysis

The synthesis of “Pyrrolo[3,4-b]-1,4-oxazine, octahydro-, cis-” involves several steps. A novel synthesis method for cis-octahydropyrrolo [3,2-b]pyrrole has been described, which mainly solves the technical problems that raw materials are expensive, reaction conditions are harsh, and a large number of isomers are generated through ring closure in the conventional cis-octahydropyrrolo [3,2-b]pyrrole preparation process.

Molecular Structure Analysis

The molecular structure of “Pyrrolo[3,4-b]-1,4-oxazine, octahydro-, cis-” is characterized by a pyrrole and a pyridine ring. The molecular weight is 126.2 Da and the monoisotopic mass is 126.115700 Da.

Chemical Reactions Analysis

The chemical reactions involving “Pyrrolo[3,4-b]-1,4-oxazine, octahydro-, cis-” are complex and involve multiple steps. The enzyme selectively hydrolyses the isomer (2R,3S) providing the intermediate of formula (X), which can be divided from the mixture and isolated by solubilization with a base and reprecipitation or isolation in the presence of an acid, according to conventional methods.

Physical And Chemical Properties Analysis

“Pyrrolo[3,4-b]-1,4-oxazine, octahydro-, cis-” is a colorless to orange solid or liquid. It has a molecular weight of 126.2 Da and a monoisotopic mass of 126.115700 Da.

Safety and Hazards

“Pyrrolo[3,4-b]-1,4-oxazine, octahydro-, cis-” is classified as a serious eye damage, Category 1. It is advised to avoid contact with skin and eyes, avoid formation of dust and aerosols, and avoid exposure. In case of contact, rinse thoroughly with plenty of water for at least 15 minutes and consult a physician.

Future Directions

The future directions for “Pyrrolo[3,4-b]-1,4-oxazine, octahydro-, cis-” include developing novel formulations for improved solubility and bioavailability. There is also a need for more Structure-Activity Relationship (SAR) research on this scaffold.

Synthesis routes and methods

Procedure details

7.2 g (33 mmol) of 8-benzyl-2-oxa-5,8-diazabicyclo-[4.3.0]nonane are hydrogenated in 400 ml of methanol with 2.5 g of palladium-on-active charcoal (10% of Pd) under 50 bar at 100° C. The catalyst is filtered off with suction, the filtrate is concentrated and the residue is distilled.